(R)-tetrahydrofuran-2-carbonyl chloride

• IUPAC Name: (2R)-oxolane-2-carbonyl chloride
• InChI: InChI=1S/C5H7ClO2/c6-5(7)4-2-1-3-8-4/h4H,1-3H2/t4-/m1/s1
• InChI Key: DVCFNCQPOANJGU-SCSAIBSYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)Cl
• Isomeric SMILES: C1C[C@@H](OC1)C(=O)Cl
• Molecular Formula: C5H7ClO2
• Molecular Weight: 134.56 g/mol

Description

(R)-tetrahydrofuran-2-carbonyl chloride is a colorless and highly reactive organic compound that is widely used in the field of organic synthesis. It is an important intermediate in the production of various pharmaceuticals, agrochemicals, and fine chemicals.

Scientific Research Applications

Chemistry of Metal Carbonyls

(R)-tetrahydrofuran-2-carbonyl chloride has been used in the study of metal carbonyls, specifically with ruthenium trichloride. The research demonstrates its role in facilitating the formation of various ruthenium complexes when used in conjunction with methanol under certain conditions (Bruce & Stone, 1967).

Synthesis of Optically Active Lactones

In another application, (R)-tetrahydrofuran-2-carbonyl chloride plays a role in the synthesis of optically active lactones. It has been used in conjunction with poly-L-leucine and other compounds to yield (R)-α-methyl-γ-butyrolactone, showcasing its importance in stereoselective synthesis processes (Alper & Hamel, 1990).

Formation of Highly Substituted Tetrahydrofurans

The compound has also been implicated in the formation of highly substituted tetrahydrofurans, via reactions involving Rh(II)-catalyzed processes. This illustrates its utility in creating complex organic structures that have significant implications in organic chemistry and potentially pharmaceutical applications (Nair, Mathai, & Varma, 2004).

Role in Organometallic Chemistry

Additionally, (R)-tetrahydrofuran-2-carbonyl chloride is used in the field of organometallic chemistry, particularly in the synthesis and characterisation of various metal complexes. This highlights its relevance in the study of coordination compounds and their properties (Martinengo et al., 1975).

Alkene and Alkyne Hydrogenation

The compound is involved in the hydrogenation of alkenes and alkynes, as shown in studies where it acts in conjunction with other reagents to facilitate the reduction of unsaturated bonds, demonstrating its potential utility in various synthetic applications (Fujisawa, Sugimoto, & Ohta, 1976).

Electrocatalysis

(R)-tetrahydrofuran-2-carbonyl chloride has also been used in electrocatalysis, particularly in the carboxylation of organic halides. This highlights its role in electrochemical processes, which are crucial in various industrial and research applications (Folest et al., 1985).